Cas no 1420537-83-2 (2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine)

• Product Name: 2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine
• CAS No: 1420537-83-2
• MF: C₇Cl₃F₆N
• MW: 318.43101978302
• MDL: MFCD22689161
• CID: 1076625
• PubChem ID: 20252245
• Update Time: 2025-10-05

2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine
• 2,3,5-Trichloro-4,6-bis(trifluoromethyl)pyridine
• AKOS025393421
• Pyridine, 2,3,5-trichloro-4,6-bis(trifluoromethyl)-
• SCHEMBL10860900
• NG-0709
• 1420537-83-2
• DB-302182
• OIWWGZUWYQHWIU-UHFFFAOYSA-N
• MFCD22689161
• CS-0358938

• MDL： MFCD22689161
• Inchi： 1S/C7Cl3F6N/c8-2-1(6(11,12)13)3(9)5(10)17-4(2)7(14,15)16
• InChI Key： OIWWGZUWYQHWIU-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC(=C(C=1C(F)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 316.900051g/mol
• Monoisotopic Mass: 316.900051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine

Research Brief on 2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine (CAS: 1420537-83-2) in Chemical and Biomedical Applications

The compound 2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine (CAS: 1420537-83-2) has recently garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, chemical reactivity, and emerging roles in pharmaceutical development and agrochemical innovation.

Recent studies highlight the compound's utility as a versatile intermediate in organic synthesis. Its electron-deficient pyridine core, combined with the presence of multiple halogen substituents, makes it an excellent candidate for nucleophilic aromatic substitution reactions. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its effectiveness in constructing complex fluorinated heterocycles, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability.

In pharmaceutical applications, researchers have explored 2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine as a building block for kinase inhibitors. The trifluoromethyl groups contribute to improved lipophilicity and membrane permeability, while the chlorine atoms serve as handles for further derivatization. Preliminary results from in vitro studies show promising activity against several cancer cell lines, though comprehensive toxicological assessments are still ongoing.

The agrochemical sector has also shown interest in this compound. Its structural features make it a potential precursor for novel pesticides and herbicides. Field trials conducted in 2022-2023 indicate that derivatives of this pyridine compound exhibit potent herbicidal activity against resistant weed species, with lower environmental persistence compared to traditional chlorinated pesticides.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods for 1420537-83-2. A team at MIT reported a catalytic process that reduces the need for hazardous reagents while maintaining high yields. This development addresses growing concerns about the environmental impact of fluorochemical manufacturing.

Ongoing research is investigating the compound's potential in materials science, particularly in the development of fluorinated polymers with unique electronic properties. Early-stage experiments suggest possible applications in organic electronics and battery technologies, though these findings require further validation.

In conclusion, 2,3,5-Trichloro-4,6-bistrifluoromethyl pyridine represents a multifaceted compound with diverse applications across chemical and biomedical fields. While current research demonstrates significant promise, additional studies are needed to fully explore its potential and address remaining challenges in synthesis scalability and safety profiling. The compound's unique combination of halogen and fluorinated substituents continues to make it a valuable target for interdisciplinary research.